3-ethyl-1-(2-methyl-1H-indol-5-yl)urea
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Overview
Description
3-ethyl-1-(2-methyl-1H-indol-5-yl)urea is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential biological activity. In
Scientific Research Applications
3-ethyl-1-(2-methyl-1H-indol-5-yl)urea has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neuroscience, 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea has been studied for its potential neuroprotective effects and as a potential treatment for neurodegenerative diseases. In drug discovery, this compound has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Mechanism of Action
The mechanism of action of 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or signaling pathways involved in cell proliferation, survival, and differentiation. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea can affect various biochemical and physiological processes, including cell proliferation, apoptosis, and inflammation. This compound has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea is its potential as a lead compound for drug discovery. This compound has been shown to have potent biological activity and can be used as a starting point for the development of new drugs. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
Future research on 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea should focus on further elucidating its mechanism of action and exploring its potential applications in various scientific research fields. Additionally, efforts should be made to improve the solubility of this compound in water, which would enhance its utility in experimental settings. Finally, more studies should be conducted to assess the safety and toxicity of 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea, which would be important for its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea involves the reaction of 2-methyl-1H-indole-5-carboxylic acid with ethyl carbamate in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The resulting product is then purified through recrystallization to obtain a pure sample of 3-ethyl-1-(2-methyl-1H-indol-5-yl)urea.
properties
IUPAC Name |
1-ethyl-3-(2-methyl-1H-indol-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-3-13-12(16)15-10-4-5-11-9(7-10)6-8(2)14-11/h4-7,14H,3H2,1-2H3,(H2,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTVULPXPGCWXFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC1=CC2=C(C=C1)NC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-(2-methyl-1H-indol-5-yl)urea |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.